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Introduction: Understanding 2-Nonenoic Acid
2-Nonenoic acid (C₉H₁₆O₂), a monounsaturated medium-chain fatty acid, is a molecule of

significant interest across various scientific and industrial domains.[1] Characterized by a nine-

carbon backbone with a carboxyl group and a single double bond originating at the second

carbon, its reactivity and physical behavior are dictated by this specific structure.[2][3] The

compound exists primarily as two geometric isomers, trans-2-Nonenoic acid and cis-2-
Nonenoic acid, with the trans isomer being more common and extensively characterized.[1][4]

This guide will focus predominantly on the physical properties of the trans isomer, which is

utilized in the formulation of flavors, fragrances, pharmaceuticals, and specialty polymers.[2]

For researchers, drug development professionals, and scientists, a thorough understanding of

its physical characteristics—particularly their dependence on temperature—is paramount for

predicting its behavior in various applications, from ensuring stability in formulations to

designing efficient manufacturing processes. This document provides a detailed examination of

these properties, grounded in established experimental data and the fundamental principles of

physical chemistry.
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Core Physical Properties of 2-Nonenoic Acid
The physical state and behavior of 2-Nonenoic acid are governed by the interplay of its

molecular weight, the polarity of its carboxylic acid head, the non-polarity of its alkyl tail, and

the rigidity introduced by the C=C double bond. A summary of its key physical properties is

presented below.

Physical Property Value Conditions Reference(s)

Molecular Weight 156.22 g/mol - [5]

Appearance
Colorless to pale

yellow, clear liquid
Ambient Temperature [1][2]

Melting Point ~ -9 °C (estimate) [1]

Boiling Point 130-132 °C at 2 mmHg [1][6]

173 °C at 20 mmHg [6]

180-182 °C at 60 mmHg [2]

Density 0.930 - 0.940 g/cm³ at 25 °C [6]

Refractive Index 1.4560 - 1.4640 at 20 °C [6]

Flash Point > 100 °C (> 212 °F) Closed Cup [6]

Water Solubility 263.7 mg/L at 25 °C (estimate) [6]

Solubility Soluble
In alcohol and most

organic solvents
[3][6]

Section 1: Phase Transitions and Thermal Behavior
The melting and boiling points are critical parameters that define the physical state of a

substance. For 2-Nonenoic acid, these transitions are influenced by the balance between

intermolecular forces—hydrogen bonding at the carboxylic acid head and van der Waals forces

along the alkyl chain.

Melting Point
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The estimated melting point of 2-Nonenoic acid is approximately -9 °C.[1] Below this

temperature, the compound transitions into a solid state. The presence of the trans double

bond introduces a degree of linearity to the molecule compared to a cis isomer, allowing for

more efficient packing in the solid lattice. This generally results in a higher melting point for

trans isomers compared to their cis counterparts, which have a more pronounced "kink" in their

structure.

Boiling Point and Vapor Pressure
The boiling point of 2-Nonenoic acid is highly dependent on ambient pressure. At atmospheric

pressure, fatty acids with this chain length tend to decompose before reaching their boiling

point. Therefore, boiling points are typically reported under reduced pressure (vacuum).[2] As

pressure is decreased, the temperature required to overcome intermolecular forces and induce

boiling is significantly lowered. This relationship is fundamental to purification processes like

vacuum distillation, which prevent thermal degradation of the compound.

The causality is rooted in the Clausius-Clapeyron relation, which describes how the vapor

pressure of a liquid increases with temperature. Boiling occurs when the vapor pressure of the

liquid equals the surrounding environmental pressure. By lowering the external pressure, the

boiling point is reached at a lower temperature.

Section 2: Density and its Temperature Dependence
Density is a measure of mass per unit volume and is a crucial parameter for process design,

formulation, and quality control. At 25 °C, the density of 2-Nonenoic acid is approximately 0.93

g/cm³.[6]

Scientific Rationale: The Impact of Temperature on
Density
For most liquids, including fatty acids, density exhibits an inverse relationship with temperature.

As temperature increases, the kinetic energy of the molecules rises, causing them to move

more vigorously and occupy a larger volume. This phenomenon, known as thermal expansion,

leads to a decrease in density.

While specific temperature-dependent density data for 2-Nonenoic acid is not readily available

in the literature, the behavior of a structurally similar monounsaturated fatty acid, oleic acid
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(C18:1), provides an authoritative illustration of this principle.

Illustrative Data: Density of Oleic Acid vs. Temperature

Temperature (K) Density (g/cm³)

293.15 (20°C) 0.8991

313.15 (40°C) 0.8852

333.15 (60°C) 0.8713

353.15 (80°C) 0.8574

373.15 (100°C) 0.8435

Data derived from a study on the

thermophysical properties of oleic acid.[1]

This trend of decreasing density with increasing temperature is expected to be closely mirrored

by 2-Nonenoic acid. For high-precision applications, it is essential to determine this

relationship empirically.

Section 3: Viscosity and Fluid Dynamics
Viscosity, or the resistance to flow, is a critical physical property in applications involving fluid

transfer, mixing, and lubrication. The viscosity of a fatty acid is primarily determined by its chain

length, degree of unsaturation, and temperature.

The Influence of Temperature on Viscosity
Similar to density, the viscosity of liquids like 2-Nonenoic acid decreases as temperature

increases. Rising temperatures provide molecules with greater kinetic energy, allowing them to

more easily overcome the intermolecular forces (van der Waals and hydrogen bonding) that

impede flow. This results in a more fluid, less viscous liquid.

Specific viscosity data for 2-Nonenoic acid is sparse. However, its saturated counterpart,

nonanoic acid, has a reported dynamic viscosity of 8.08 mPa·s at 20 °C.[5] The presence of a

double bond in 2-Nonenoic acid may slightly alter this value, but the general magnitude and
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temperature-dependent behavior will be similar. Again, data for oleic acid can serve as a

reliable guide to the expected trend.

Illustrative Data: Dynamic Viscosity of Oleic Acid vs. Temperature

Temperature (K) Dynamic Viscosity (mPa·s)

293.15 (20°C) 34.9

313.15 (40°C) 16.3

333.15 (60°C) 8.9

353.15 (80°C) 5.5

Data derived from a study on the

thermophysical properties of oleic acid.[1]

The exponential decrease in viscosity with increasing temperature is a characteristic behavior

that must be accounted for in any process involving the handling of 2-Nonenoic acid at various

temperatures.

Section 4: Solubility Profile
The solubility of 2-Nonenoic acid is dictated by its amphiphilic nature: a polar, hydrophilic

carboxylic acid group and a nonpolar, hydrophobic nine-carbon tail.

In Water: Due to its long hydrocarbon chain, 2-Nonenoic acid is poorly soluble in water, with

an estimated solubility of only 263.7 mg/L at 25 °C.[6] The hydrophobic effect, where

nonpolar chains are excluded from the aqueous phase, dominates.

In Organic Solvents: It is readily soluble in nonpolar organic solvents (e.g., hexane,

chloroform) and polar organic solvents (e.g., ethanol, ether) where the alkyl chain can

interact favorably with the solvent molecules.[3][6]

Temperature Effects on Solubility
The solubility of fatty acids in water generally increases with temperature.[6] As the

temperature of the water rises, its dielectric constant decreases, making it a more favorable
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solvent for less polar molecules. Furthermore, the increased kinetic energy helps to disrupt the

hydrogen bonding network of water, creating cavities where the fatty acid molecule can be

accommodated. Studies on oleic and linoleic acids have demonstrated that their solubility in

water increases significantly as the temperature rises from 60 °C to 230 °C.[6] A similar positive

correlation between temperature and solubility is expected for 2-Nonenoic acid in aqueous

systems.

Section 5: Experimental Methodologies
To ensure scientific integrity and generate reliable data, the physical properties of 2-Nonenoic
acid must be determined using standardized, validated protocols. The choice of method is

critical and depends on the property being measured and the required precision.

Diagram: General Workflow for Physical Property
Determination
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Caption: A generalized workflow for the empirical determination of a physical property.
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Protocol 1: Determination of Density vs. Temperature
using an Oscillating U-Tube Densitometer (Based on
OECD Guideline 109)
This method is highly accurate for liquids and provides rapid measurements across a range of

temperatures.

Principle: A U-shaped tube is electronically excited to oscillate at its characteristic frequency.

This frequency changes based on the mass of the tube, which is dependent on the density of

the liquid it contains.

Apparatus:

Digital densitometer with an oscillating U-tube.

Thermostatic controller capable of maintaining temperature to ±0.1 °C.

Syringes for sample injection.

High-purity reference standards (e.g., dry air, ultrapure water).

Procedure:

Calibration: Calibrate the instrument at the desired temperatures using at least two

reference standards of known density (e.g., air and water). This establishes the instrument

constants.

Sample Preparation: Ensure the 2-Nonenoic acid sample is free of air bubbles.

Temperature Equilibration: Set the instrument to the first target temperature and allow it to

stabilize.

Measurement: Inject the 2-Nonenoic acid sample into the U-tube. Allow the reading to

stabilize, ensuring thermal equilibrium is reached.

Data Recording: Record the oscillation period or the direct density reading provided by the

instrument.
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Cleaning: Thoroughly clean and dry the U-tube with appropriate solvents (e.g., ethanol

followed by acetone).

Temperature Sweep: Repeat steps 3-6 for each desired temperature point.

Self-Validation: The trustworthiness of the results is ensured by periodic verification with

certified density standards and ensuring that the initial calibration with air and water yields

densities within their specified tolerances.

Protocol 2: Determination of Boiling Point at Reduced
Pressure (Based on ASTM D1160 Principles)
This protocol is essential for determining the boiling point of thermally sensitive compounds.

Principle: The sample is distilled under a stable, controlled vacuum. The boiling temperature

is recorded simultaneously with the vapor temperature and the system pressure.

Apparatus:

Vacuum distillation apparatus (distillation flask, condenser, receiving flask).

Calibrated thermocouple or thermometer.

Manometer for accurate pressure measurement.

Vacuum pump and vacuum regulator.

Heating mantle.

Procedure:

Assembly: Assemble the clean, dry distillation apparatus. Ensure all joints are properly

sealed to maintain a vacuum.

Sample Charging: Charge the distillation flask with the 2-Nonenoic acid sample and

boiling chips.
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Evacuation: Gradually evacuate the system to the desired pressure. Use the regulator to

maintain a stable pressure.

Heating: Begin heating the sample gently.

Observation: Observe for the first drop of distillate to fall from the condenser tip. Record

the vapor temperature and the precise pressure at this point. This is the initial boiling point

at that pressure.

Data Collection: Continue distillation and record temperature and pressure at regular

intervals of distillate volume if a boiling range is desired.

Shutdown: Once the determination is complete, cool the system before carefully re-

introducing air.

Trustworthiness: The protocol's validity is confirmed by using a reference compound with a

known boiling point under vacuum (e.g., n-hexadecane) to verify the accuracy of the

temperature and pressure measurement systems.

Diagram: Interrelation of Molecular Properties and
Physical State
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Caption: The relationship between temperature, intermolecular forces, and the physical state of

matter.

Conclusion
The physical characteristics of 2-Nonenoic acid are intrinsically linked to its molecular

structure and are highly sensitive to changes in temperature. Properties such as density and

viscosity decrease predictably with increasing temperature, while solubility in aqueous systems

tends to increase. The boiling point is strongly dependent on pressure, a critical consideration

for its purification and handling. For professionals in research and development, leveraging this

knowledge is essential for accurate modeling, stable formulation, and efficient process scale-

up. While this guide provides a comprehensive overview based on available data and

established scientific principles, empirical determination of these properties under specific

experimental conditions using standardized protocols remains the gold standard for achieving

the highest degree of accuracy and trustworthiness in any application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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